Cas no 1806029-56-0 (6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine)

• Product Name: 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine
• CAS No: 1806029-56-0
• MF: C₆H₂BrClF₂IN
• MW: 368.345058917999
• CID: 4858286
• Update Time: 2025-05-25

6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H2BrClF2IN/c7-3-1-2(6(9)10)4(11)5(8)12-3/h1,6H
• InChI Key： RQLCDRMIKQOFAB-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1C(F)F)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine

6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine: A Comprehensive Overview

The compound 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine, identified by the CAS number 1806029-56-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the pyridine derivative family, characterized by its six-membered aromatic ring with one nitrogen atom. The presence of multiple halogen substituents—bromine, chlorine, and iodine—along with a difluoromethyl group, makes this molecule unique in terms of its electronic properties and reactivity.

The synthesis of 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine involves a series of carefully controlled reactions, including halogenation and substitution processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions, thereby improving the overall efficiency of the synthesis process.

One of the most intriguing aspects of this compound is its electronic structure. The combination of electron-withdrawing groups (such as bromine and chlorine) and electron-donating groups (like the difluoromethyl group) creates a complex interplay of electronic effects. This makes 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine an ideal candidate for studying charge transfer processes in aromatic systems. Recent studies have demonstrated its potential as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique electronic properties make it a potential lead compound for drug discovery programs targeting various diseases. For example, researchers have investigated its ability to modulate ion channels and enzyme activities, which are critical in many pathological conditions. The presence of multiple halogen atoms also enhances its bioavailability and stability, making it a valuable asset in pharmacological research.

The physical properties of 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine are equally fascinating. Its melting point, boiling point, and solubility characteristics have been extensively studied under different conditions. These properties are essential for determining its suitability in various chemical processes and industrial applications. Recent experiments have revealed that this compound exhibits excellent thermal stability, making it suitable for high-temperature applications in materials science.

From an environmental perspective, understanding the degradation pathways of 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes hydrolysis under specific conditions, leading to the formation of less hazardous byproducts. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 6-Bromo-2-chloro-4-(difluoromethyl)-3-iodopyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with its favorable physical and electronic properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.